N-[(1R,2R)-2-(Fluoromethyl)cyclopropyl]benzamide

• IUPAC Name: N-[(1R,2R)-2-(fluoromethyl)cyclopropyl]benzamide
• InChI: InChI=1S/C11H12FNO/c12-7-9-6-10(9)13-11(14)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)/t9-,10+/m0/s1
• InChI Key: XLBNONICSMRGRJ-VHSXEESVSA-N
• Canonical SMILES: C1C(C1NC(=O)C2=CC=CC=C2)CF
• Isomeric SMILES: C1[C@H]([C@@H]1NC(=O)C2=CC=CC=C2)CF
• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• CAS No.: 2375249-14-0

Description

“N-[(1R,2R)-2-(Fluoromethyl)cyclopropyl]benzamide” is a chemical compound with the CAS Number: 2375249-14-0. It has a molecular weight of 193.22. The IUPAC name for this compound is N-((1R,2R)-2-(fluoromethyl)cyclopropyl)benzamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12FNO/c12-7-9-6-10(9)13-11(14)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)/t9-,10+/m0/s1. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 193.22. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current data.

Scientific Research Applications

1. Asymmetric Syntheses

N-[(1R,2R)-2-(Fluoromethyl)cyclopropyl]benzamide and its derivatives have been utilized in asymmetric syntheses. The study by Alcaraz et al. (1994) details the diastereoselective cyclopropanation of monochiral olefines to produce 1-amino-2-phenyl(alkyl)cyclopropanecarboxylic acids (Alcaraz et al., 1994).

2. Metal-Free Synthesis of Quinolines

In 2018, Ye et al. described the metal-free synthesis of quinolines using secondary N-aryl amides with terminal alkynes. The process showcased the versatility of N-aryl amides, including cyclopropyl derivatives, in organic synthesis (Ye et al., 2018).

3. Synthesis of Benzo[c]azepine-1-ones

Ladd et al. (2013) reported the palladium-catalyzed ring-opening of cyclopropyl benzamides to synthesize benzo[c]azepine-1-ones. This study highlights the application of cyclopropyl benzamides in developing complex molecular structures (Ladd et al., 2013).

4. Synthesis of Fluorinated Heterocycles

Wu et al. (2017) explored the synthesis of fluorinated heterocycles using rhodium(III)-catalyzed C-H activation. The study demonstrates the use of benzamides, including cyclopropyl variants, in the development of fluorinated compounds relevant to pharmaceutical and agrochemical industries (Wu et al., 2017).

5. Antitumor Activity

Saito et al. (1999) investigated benzamide derivatives, including this compound, for their antitumor efficacy. Their research showed that certain benzamide derivatives, including cyclopropyl variants, have significant in vivo antitumor activity (Saito et al., 1999).